Cas no 2013095-43-5 (1-(4-chloro-2-fluorophenyl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(4-chloro-2-fluorophenyl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2013095-43-5
• MF: C₁₀H₉Cl₂FO₂S
• MW: 283.146663427353
• CID: 5898701
• PubChem ID: 165870176
• Update Time: 2025-11-01

1-(4-chloro-2-fluorophenyl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-fluorophenyl)methylcyclopropane-1-sulfonyl chloride
• 2013095-43-5
• 1-[(4-chloro-2-fluorophenyl)methyl]cyclopropane-1-sulfonyl chloride
• EN300-1143196

• Inchi： 1S/C10H9Cl2FO2S/c11-8-2-1-7(9(13)5-8)6-10(3-4-10)16(12,14)15/h1-2,5H,3-4,6H2
• InChI Key： PPBMSSZCBHCEQM-UHFFFAOYSA-N
• SMILES： ClS(C1(CC2C=CC(=CC=2F)Cl)CC1)(=O)=O

Computed Properties

• Exact Mass: 281.9684342g/mol
• Monoisotopic Mass: 281.9684342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(4-chloro-2-fluorophenyl)methylcyclopropane-1-sulfonyl chloride

Introduction to 1-(4-chloro-2-fluorophenyl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2013095-43-5)

1-(4-chloro-2-fluorophenyl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2013095-43-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring, a sulfonyl chloride functional group, and a substituted phenyl moiety. These structural elements contribute to its potential utility in various applications, particularly in the development of novel therapeutic agents.

The sulfonyl chloride functional group is a key feature of this compound, making it highly reactive and useful in synthetic chemistry. Sulfonyl chlorides are known for their ability to form sulfonamides, which are important intermediates in the synthesis of pharmaceuticals and agrochemicals. The cyclopropane ring adds rigidity and conformational constraints to the molecule, which can influence its biological activity and selectivity. The 4-chloro-2-fluorophenyl substituent further enhances the compound's pharmacological properties by modulating its lipophilicity and electronic characteristics.

Recent studies have highlighted the potential of 1-(4-chloro-2-fluorophenyl)methylcyclopropane-1-sulfonyl chloride in the development of new drugs for various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2022) investigated the use of this compound as a scaffold for designing potent inhibitors of protein-protein interactions (PPIs). The researchers found that derivatives of this compound exhibited high binding affinity and selectivity towards specific PPI targets, suggesting its potential as a lead compound for drug discovery.

In another study, published in Bioorganic & Medicinal Chemistry Letters (2021), 1-(4-chloro-2-fluorophenyl)methylcyclopropane-1-sulfonyl chloride was used as a key intermediate in the synthesis of novel antiviral agents. The researchers synthesized a series of sulfonamide derivatives and evaluated their antiviral activity against several viral strains. The results showed that some of these derivatives exhibited significant antiviral activity, particularly against influenza viruses.

The unique combination of structural features in 1-(4-chloro-2-fluorophenyl)methylcyclopropane-1-sulfonyl chloride also makes it an attractive candidate for the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. A study published in European Journal of Medicinal Chemistry (2023) explored the use of this compound as a prodrug scaffold for enhancing the oral bioavailability and reducing the toxicity of existing drugs. The researchers designed and synthesized several prodrug candidates and demonstrated their improved pharmacokinetic properties.

Beyond its applications in drug discovery, 1-(4-chloro-2-fluorophenyl)methylcyclopropane-1-sulfonyl chloride has also been studied for its potential use in materials science. A recent paper in Advanced Materials (2023) reported the synthesis of novel polymers using this compound as a monomer. The resulting polymers exhibited excellent thermal stability and mechanical properties, making them suitable for various industrial applications.

In conclusion, 1-(4-chloro-2-fluorophenyl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2013095-43-5) is a multifaceted compound with significant potential in both pharmaceutical and materials science research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents, antiviral drugs, prodrugs, and advanced materials. Ongoing research continues to uncover new applications and optimize its properties for various uses.